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Compound of Interest

Compound Name: 6-Bromo-4-methyinicotinaldehyde

Cat. No.: B582066

For researchers, scientists, and professionals engaged in drug development and organic
synthesis, 6-Bromo-4-methylnicotinaldehyde is a key heterocyclic building block. This guide
provides a detailed overview of its molecular structure, physicochemical properties, and a
representative synthetic pathway.

Core Molecular Data

6-Bromo-4-methylnicotinaldehyde, with the IUPAC name 6-bromo-4-methylpyridine-3-
carbaldehyde, is a substituted pyridine derivative.[1] Its structure incorporates a pyridine ring
functionalized with a bromine atom, a methyl group, and an aldehyde group, making it a
versatile intermediate for the synthesis of more complex molecules.

Identifier Value

IUPAC Name 6-bromo-4-methylpyridine-3-carbaldehyde[1]
CAS Number 926294-07-7

Molecular Formula C7HeBrNO[1]

Molecular Weight 200.03 g/mol [1]

Exact Mass 198.963272[2]

Physicochemical Properties
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A summary of the key physicochemical properties of 6-Bromo-4-methylnicotinaldehyde is
presented below. These properties are crucial for its handling, characterization, and application

in synthetic chemistry.

Property Value

Density 1.6+0.1 g/cm3[2]
Flash Point 138.9+27.9 °C[2]
Refractive Index 1.604[2]

Representative Synthetic Workflow

The synthesis of substituted bromonicotinaldehydes often involves a multi-step process. The
following diagram illustrates a generalized workflow for the synthesis of a related compound, 2-
Bromo-6-methylisonicotinaldehyde, which demonstrates the key chemical transformations that
could be adapted for the synthesis of 6-Bromo-4-methylnicotinaldehyde. The process
typically begins with a commercially available aminopyridine derivative, which undergoes
diazotization and bromination, followed by side-chain modification to introduce the aldehyde
functionality.
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Step 1: Diazotization and Bromination

(Z-Amino-6-methylpyridine)

aNOz, HBr

(Diazonium Salt Intermediate)

uBr

(2-Bromo-6-methylpyridine)

NBS, Initiator

Step 2: Side-Clvin Bromination

(2—Bromo—6-(bromomethyl)pyridine)

Urotropine

Step 3: Som}elet Reaction

Quaternary Ammonium Salt
20, Heat

2-Bromo-6-methylisonicotinaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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